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Compound of Interest

Compound Name: Isopropyl citrate

Cat. No.: B1581182

This guide provides essential safety and logistical information for the proper disposal of
isopropyl citrate in a laboratory setting. Adherence to these procedures is critical for ensuring
personnel safety and environmental compliance.

Immediate Safety Protocols

Before handling isopropyl citrate, it is imperative to be familiar with its properties and the
necessary safety precautions. Always consult the Safety Data Sheet (SDS) for the most
detailed information.

Personal Protective Equipment (PPE): When handling isopropyl citrate, all personnel must
wear the following PPE to minimize exposure risk:

e Gloves: Wear chemical-impermeable gloves.[1][2]
o Eye Protection: Use tightly fitting safety goggles with side-shields.[1][2]

» Protective Clothing: A lab coat or fire/flame-resistant and impervious clothing is required.[1]

[2]

o Respiratory Protection: If ventilation is inadequate or exposure limits are exceeded, use a
full-face respirator.[2]

Handling and Storage:
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Handle isopropyl citrate in a well-ventilated area, preferably under a chemical fume hood.

[11[3]
Avoid the formation of dust and aerosols.[1]
Prevent contact with skin and eyes.[1]

Store containers tightly closed in a cool, dry, and well-ventilated location away from
incompatible materials.[1]

Use non-sparking tools to prevent fire, as the substance may be flammable.[1][4]

Emergency Procedures:

Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and plenty of water.[1][2]

Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if
present and easy to do so.[1][2]

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen.[1][2]
Ingestion: Rinse the mouth with water. Do not induce vomiting.[1][2]
In all cases of exposure, seek immediate medical attention.[1][2]

Spills: Evacuate personnel to a safe area. Prevent further leakage and do not allow the
chemical to enter drains.[1][2] Collect the spill with absorbent material and place it in a
suitable, closed container for disposal.[1][5]

Isopropyl Citrate Properties and Classification

Proper waste characterization is the first step in the disposal process. Isopropyl citrate is

classified based on its physical and toxicological properties.
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Property Value Source
Physical State Liquid [1]
Melting Point -30°C [1][2]
Boiling Point 153°C [11[2]
Flash Point 62°C [2]
6.1 (Toxic Liquid, Organic,
UN Transport Hazard Class [2]
N.O.S))

Step-by-Step Disposal Procedure

Follow this procedure to ensure the safe and compliant disposal of isopropyl citrate waste.
Step 1: Waste Characterization and Segregation

o Based on its properties, isopropyl citrate waste should be treated as a hazardous, toxic,
and organic chemical waste.[2]

e This waste must be segregated from other waste streams such as non-hazardous waste,
acids, bases, and oxidizers.[6] Keep it separate from incompatible materials.

Step 2: Select and Prepare Waste Container

o Choose a container that is chemically compatible with isopropyl citrate. High-density
polyethylene (HDPE) or other plastic containers are often preferred for organic solvents.[7]

e The container must be in good condition, leak-proof, and have a secure, tightly-fitting cap.[6]

[8]
o Ensure the container is clean and dry before adding waste.
Step 3: Labeling the Waste Container
o Label the waste container with a "Hazardous Waste" tag before any waste is added.[9]

e The label must clearly identify the contents as "Isopropyl Citrate Waste."
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« Include the name of the principal investigator or lab manager, room number, and the date the
container was started.[9]

Step 4: Accumulating Waste

» Store the labeled waste container in a designated Satellite Accumulation Area (SAA).[7]
o Keep the container closed at all times, except when adding waste.

» Do not overfill the container; allow for at least 10% headspace for vapor expansion.[10]
Step 5: Arranging for Final Disposal

 Isopropyl citrate waste must not be disposed of down the drain or in regular trash.[1]
Discharge into sewer systems or the environment is prohibited.[1]

e The material should be disposed of by a licensed chemical destruction facility, often through
controlled incineration.[1]

« Contact your institution's Environmental Health & Safety (EH&S) department to schedule a
pickup for your properly containerized and labeled waste.[7]

Step 6: Empty Container Disposal

o A container that held isopropyl citrate can be disposed of as regular trash only after it has
been triple-rinsed with a suitable solvent (e.g., water or ethanol).[9]

e The rinsate must be collected and disposed of as hazardous waste.[9]

 After rinsing, deface or remove all hazardous chemical labels from the empty container
before placing it in the regular trash.[9]

Isopropyl Citrate Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
isopropyl citrate.
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Caption: Workflow for the proper disposal of isopropyl citrate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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